Cas no 2327701-50-6 (4-fluoro-N-[2-(2-fluorophenoxy)pyrimidin-5-yl]-2-methylbenzene-1-sulfonamide)

• Product Name: 4-fluoro-N-[2-(2-fluorophenoxy)pyrimidin-5-yl]-2-methylbenzene-1-sulfonamide
• CAS No: 2327701-50-6
• MF: C₁₇H₁₃F₂N₃O₃S
• MW: 377.36522936821
• CID: 5331918
• PubChem ID: 122303170
• Update Time: 2025-05-20

4-fluoro-N-[2-(2-fluorophenoxy)pyrimidin-5-yl]-2-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-(2-(2-fluorophenoxy)pyrimidin-5-yl)-2-methylbenzenesulfonamide
• 4-fluoro-N-[2-(2-fluorophenoxy)pyrimidin-5-yl]-2-methylbenzene-1-sulfonamide
• 2327701-50-6
• F6577-2302

• Inchi： 1S/C17H13F2N3O3S/c1-11-8-12(18)6-7-16(11)26(23,24)22-13-9-20-17(21-10-13)25-15-5-3-2-4-14(15)19/h2-10,22H,1H3
• InChI Key： YJCPNASNFNDRKG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C)F)(NC1=CN=C(N=C1)OC1C=CC=CC=1F)(=O)=O

Computed Properties

• Exact Mass: 377.06456878g/mol
• Monoisotopic Mass: 377.06456878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 89.6Ų

Additional information on 4-fluoro-N-[2-(2-fluorophenoxy)pyrimidin-5-yl]-2-methylbenzene-1-sulfonamide

Comprehensive Overview of 4-fluoro-N-[2-(2-fluorophenoxy)pyrimidin-5-yl]-2-methylbenzene-1-sulfonamide (CAS No. 2327701-50-6)

4-fluoro-N-[2-(2-fluorophenoxy)pyrimidin-5-yl]-2-methylbenzene-1-sulfonamide (CAS No. 2327701-50-6) is a specialized sulfonamide derivative with a unique molecular structure that combines a pyrimidine core with fluorinated aromatic substituents. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a kinase inhibitor or biological modulator. Its dual fluorine substitutions and sulfonamide functional group contribute to enhanced metabolic stability and target binding affinity, making it a subject of interest in drug discovery pipelines.

In recent years, the demand for fluorinated compounds like 4-fluoro-N-[2-(2-fluorophenoxy)pyrimidin-5-yl]-2-methylbenzene-1-sulfonamide has surged, driven by their applications in precision medicine and crop protection. Researchers frequently explore its structure-activity relationship (SAR) to optimize efficacy against specific enzymes or pathogens. The compound’s heterocyclic scaffold also aligns with trends in fragment-based drug design, a hot topic in AI-assisted molecular modeling.

The synthesis of CAS 2327701-50-6 typically involves multi-step organic reactions, including nucleophilic aromatic substitution and sulfonylation. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for purity validation. Notably, its logP and solubility profiles are frequently discussed in forums, reflecting user interest in ADME properties for preclinical development.

From an industrial perspective, 4-fluoro-N-[2-(2-fluorophenoxy)pyrimidin-5-yl]-2-methylbenzene-1-sulfonamide exemplifies the shift toward sustainable fluorochemistry. Innovations in catalytic fluorination and green solvents are often highlighted in patents involving this compound. Additionally, its potential as a biodegradable agrochemical intermediate resonates with environmental concerns, a recurring theme in scientific literature.

For researchers querying "pyrimidine sulfonamide applications" or "fluorophenoxy derivatives in drug design", this compound serves as a case study for balancing lipophilicity and target selectivity. Its molecular weight (365.34 g/mol) and hydrogen bond acceptors/donors are frequently cited in QSAR studies, addressing common search trends in computational chemistry.

In summary, CAS 2327701-50-6 represents a versatile building block in modern chemistry, bridging academic inquiry and industrial innovation. Its relevance to personalized therapeutics and eco-friendly synthesis ensures continued exploration across multidisciplinary fields.